Cas no 81683-42-3 (N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE)

• Product Name: N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE
• CAS No: 81683-42-3
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD01443969
• CID: 5233859
• Update Time: 2026-03-08

N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(methylsulfanyl)quinazolin-4-amine
• N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE
• N,N-DIMETHYL-N-[2-(METHYLSULFANYL)-4-QUINAZOLINYL]AMINE

• MDL： MFCD01443969
• Inchi： 1S/C11H13N3S/c1-14(2)10-8-6-4-5-7-9(8)12-11(13-10)15-3/h4-7H,1-3H3
• InChI Key： KGOWOUCRJSTHHU-UHFFFAOYSA-N
• SMILES： CN(C1C2C(=CC=CC=2)N=C(SC)N=1)C

Additional information on N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE

N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE: A Comprehensive Overview

The compound N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE, identified by the CAS registry number 81683-42-3, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of quinazolinamines, which are known for their unique structural properties and versatile applications in medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic methodologies have enabled the precise synthesis of N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE, allowing researchers to explore its structural nuances and functional properties in greater depth. The molecule's structure features a quinazoline ring system, which is a bicyclic aromatic structure with two nitrogen atoms at specific positions. This arrangement imparts the compound with unique electronic properties, making it an attractive candidate for various applications.

One of the most promising areas of research involving N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE is its potential in drug discovery. The quinazoline scaffold has been extensively studied for its ability to interact with biological targets, such as protein kinases and other enzymes, which are critical in disease pathways. Recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase enzymes, suggesting its potential as a lead molecule for anti-cancer therapies.

In addition to its pharmacological applications, N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE has shown promise in materials science. Its structural rigidity and electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers have explored its ability to form ordered thin films, which could be utilized in advanced electronic devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The synthesis of N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE involves a multi-step process that typically begins with the preparation of the quinazoline core. Recent advancements in catalytic methods have facilitated the construction of this core with high efficiency and selectivity. The introduction of the methyldithiocarbamate group at position 2 and the dimethylamino group at position 4 is achieved through carefully optimized reaction conditions, ensuring the formation of the desired product with high purity.

From an analytical standpoint, the characterization of N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE has been carried out using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into the compound's molecular structure, stability, and reactivity under different conditions.

Looking ahead, ongoing research into N,N-DIMETHYL-2-(METHYLSULFANYL)-4-QUINAZOLINAMINE is expected to uncover new applications and improve its utility across various industries. Its unique combination of structural features and functional properties positions it as a valuable tool in both academic research and industrial development.